molecular formula C8H9N B13826357 exo-Bicyclo[2.2.1]hept-5-ene-2-carbonitrile

exo-Bicyclo[2.2.1]hept-5-ene-2-carbonitrile

Cat. No.: B13826357
M. Wt: 119.16 g/mol
InChI Key: BMAXQTDMWYDIJX-GJMOJQLCSA-N
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Description

exo-Bicyclo[2.2.1]hept-5-ene-2-carbonitrile: is a bicyclic compound with the molecular formula C₈H₉N. It is a derivative of norbornene, featuring a nitrile group at the second carbon position. This compound is known for its unique structural properties, which make it a valuable intermediate in organic synthesis and various industrial applications .

Preparation Methods

Synthetic Routes and Reaction Conditions:

    Diels-Alder Reaction: One common method for synthesizing exo-Bicyclo[2.2.1]hept-5-ene-2-carbonitrile involves a Diels-Alder reaction between cyclopentadiene and acrylonitrile.

    Hydrocyanation: Another method involves the hydrocyanation of norbornadiene using hydrogen cyanide in the presence of a catalyst.

Industrial Production Methods: Industrial production of this compound often involves large-scale Diels-Alder reactions due to their efficiency and high yield. The reaction conditions are optimized to ensure maximum conversion and purity of the product .

Chemical Reactions Analysis

Types of Reactions:

Common Reagents and Conditions:

Major Products Formed:

Mechanism of Action

The mechanism of action of exo-Bicyclo[2.2.1]hept-5-ene-2-carbonitrile largely depends on the specific reactions it undergoes. For instance, in oxidation reactions, the compound interacts with oxidizing agents to form oxidized derivatives. In reduction reactions, the nitrile group is reduced to an amine through the transfer of electrons from the reducing agent . The molecular targets and pathways involved vary based on the specific application and reaction conditions .

Comparison with Similar Compounds

Uniqueness: exo-Bicyclo[2.2.1]hept-5-ene-2-carbonitrile is unique due to the presence of the nitrile group, which imparts distinct reactivity and properties compared to its analogs. This makes it particularly valuable in specific synthetic applications and industrial processes .

Properties

Molecular Formula

C8H9N

Molecular Weight

119.16 g/mol

IUPAC Name

(1R,2S,4R)-bicyclo[2.2.1]hept-5-ene-2-carbonitrile

InChI

InChI=1S/C8H9N/c9-5-8-4-6-1-2-7(8)3-6/h1-2,6-8H,3-4H2/t6-,7+,8-/m1/s1

InChI Key

BMAXQTDMWYDIJX-GJMOJQLCSA-N

Isomeric SMILES

C1[C@@H]2C[C@@H]([C@H]1C=C2)C#N

Canonical SMILES

C1C2CC(C1C=C2)C#N

Origin of Product

United States

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